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Compound of Interest

Compound Name:
4-Benzyloxy-3-

methoxyphenylacetonitrile

Cat. No.: B167791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for 4-
Benzyloxy-3-methoxyphenylacetonitrile, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following protocols are based on available

safety data for this compound and related chemical structures.

I. Chemical Safety and Hazard Profile
4-Benzyloxy-3-methoxyphenylacetonitrile is a nitrile-containing aromatic ether. While

specific toxicity data is limited, it is classified with the GHS06 pictogram, indicating toxicity.[1]

The signal word is "Danger" with the hazard statement H301, signifying that it is toxic if

swallowed.[1] Handling should always be performed in accordance with good industrial hygiene

and safety practices.

Key Safety Information:
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Property Value Source

Physical State Solid Sigma-Aldrich

Appearance Beige Powder Thermo Fisher Scientific

Odor Odorless Thermo Fisher Scientific

Melting Point 60 - 64 °C Thermo Fisher Scientific

GHS Pictogram GHS06 (Toxic) Sigma-Aldrich[1]

Signal Word Danger Sigma-Aldrich[1]

Hazard Statement H301 (Toxic if swallowed) Sigma-Aldrich[1]

Precautionary Statements

P301, P310 (If swallowed:

Immediately call a POISON

CENTER or doctor/physician)

Sigma-Aldrich[1]

II. Personal Protective Equipment (PPE)
Before handling 4-Benzyloxy-3-methoxyphenylacetonitrile for any purpose, including

disposal, the following personal protective equipment must be worn:

Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required. A

face shield is recommended for larger quantities or when there is a risk of splashing.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.

Respiratory Protection: While no specific respiratory protection is needed under normal use

with adequate ventilation, a particle filter respirator is recommended if dust is generated.

III. Disposal Protocol
The primary method for the disposal of 4-Benzyloxy-3-methoxyphenylacetonitrile is through

a licensed hazardous waste disposal facility, typically via high-temperature incineration. Do not

attempt to dispose of this chemical in standard laboratory trash or down the drain.
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Step-by-Step Disposal Procedure:

Waste Segregation:

Designate a specific, clearly labeled, and chemically compatible waste container for "Non-

halogenated Organic Solid Waste." Polyethylene containers are a suitable option.

Ensure the container has a secure, tight-fitting lid to prevent spills and the release of

vapors.

Waste Collection:

Carefully transfer the 4-Benzyloxy-3-methoxyphenylacetonitrile waste into the

designated container using a scoop or spatula.

Avoid generating dust. If the material is a fine powder, work within a chemical fume hood.

If disposing of contaminated items (e.g., weighing paper, gloves), place these in the same

designated waste container.

Container Labeling:

Label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "4-Benzyloxy-3-methoxyphenylacetonitrile"

The approximate quantity of the waste

The date of accumulation

The associated hazards (e.g., "Toxic")

Storage:

Store the sealed waste container in a designated satellite accumulation area.
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This area should be in a well-ventilated, cool, and dry location, away from incompatible

materials such as strong oxidizing agents and strong bases.

Arrangement for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

waste container.

Spill Cleanup Procedure:

In the event of a spill, follow these steps:

Ensure Safety: Evacuate the immediate area if necessary. Ensure adequate ventilation,

preferably by working within a chemical fume hood.

Don PPE: Wear the appropriate personal protective equipment as outlined in Section II.

Containment and Collection:

For solid spills, carefully sweep or scoop the material into a designated hazardous waste

container. Avoid creating dust.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Decontamination:

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or

acetone), followed by washing with soap and water.

Place all contaminated cleaning materials into the hazardous waste container.

Disposal: Seal the waste container and arrange for its disposal through your institution's EHS

program.

IV. Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 4-Benzyloxy-3-methoxyphenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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